Cas no 1805591-19-8 (Methyl 3-bromo-4-chloropyridine-5-acetate)
Methyl 3-bromo-4-chloropyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-4-chloropyridine-5-acetate
-
- Inchi: 1S/C8H7BrClNO2/c1-13-7(12)2-5-3-11-4-6(9)8(5)10/h3-4H,2H2,1H3
- InChI Key: SZYDOROLPKVLPB-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1Cl)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- XLogP3: 2
- Topological Polar Surface Area: 39.2
Methyl 3-bromo-4-chloropyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013887-250mg |
Methyl 3-bromo-4-chloropyridine-5-acetate |
1805591-19-8 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029013887-1g |
Methyl 3-bromo-4-chloropyridine-5-acetate |
1805591-19-8 | 95% | 1g |
$3,155.55 | 2022-04-01 |
Methyl 3-bromo-4-chloropyridine-5-acetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Methyl 3-bromo-4-chloropyridine-5-acetate
Methyl 3-bromo-4-chloropyridine-5-acetate (CAS No. 1805591-19-8): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-bromo-4-chloropyridine-5-acetate, identified by its CAS number 1805591-19-8, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its bromo and chloro substituents on a pyridine ring with an acetyl group at the fifth position, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic placement of these functional groups makes it an excellent building block for constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.
The significance of Methyl 3-bromo-4-chloropyridine-5-acetate lies in its ability to serve as a precursor for a wide array of pharmacologically active compounds. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, particularly those involved in signal transduction pathways that are aberrantly activated in tumor cells. The bromo and chloro atoms provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the pyridine core.
In addition to its applications in oncology, Methyl 3-bromo-4-chloropyridine-5-acetate has shown promise in the development of antiviral and antibacterial agents. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at the 3-position with a bromine atom facilitate further derivatization into more complex structures. A notable example is its use in synthesizing inhibitors of viral proteases, which are essential for viral replication. The acetyl group at the 5-position can be further modified to introduce additional pharmacophores that enhance binding interactions with target enzymes or receptors.
The synthetic utility of Methyl 3-bromo-4-chloropyridine-5-acetate is further underscored by its role in the preparation of central nervous system (CNS) drugs. Pyridine derivatives have long been recognized for their potential as neuroactive compounds, and modifications at specific positions on the ring can fine-tune their pharmacological properties. For example, studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems involved in anxiety and depression. The presence of both bromo and chloro substituents allows for selective functionalization, enabling chemists to tailor the compound's behavior for specific therapeutic outcomes.
Recent research has also explored the use of Methyl 3-bromo-4-chloropyridine-5-acetate in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials are gaining prominence due to their unique properties such as high surface area, tunable pore size, and selective adsorption capabilities. The pyridine nitrogen can act as a ligand for transition metals, forming stable complexes that exhibit interesting catalytic activities. Such complexes have potential applications in areas ranging from catalysis to environmental remediation.
The chemical reactivity of Methyl 3-bromo-4-chloropyridine-5-acetate makes it an indispensable tool for synthetic chemists. The bromo and chloro atoms can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and thiols. This flexibility is particularly useful in constructing complex molecules where multiple functional moieties need to be incorporated into a single framework. Moreover, the acetyl group can be converted into other ester or amide functionalities, expanding the range of possible derivatives.
In conclusion, Methyl 3-bromo-4-chloropyridine-5-acetate (CAS No. 1805591-19-8) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable asset for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its place as a key player in the pharmaceutical industry's arsenal against disease.
1805591-19-8 (Methyl 3-bromo-4-chloropyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)